Cas no 481668-57-9 (Europium (III) 1,4,7,10-Tetraazacyclododecane-1,4,7,10-tetrakis(acetamidoacetic acid))

• Product Name: Europium (III) 1,4,7,10-Tetraazacyclododecane-1,4,7,10-tetrakis(acetamidoacetic acid)
• CAS No: 481668-57-9
• CID: 4673584
• Update Time: 2025-05-21

Europium (III) 1,4,7,10-Tetraazacyclododecane-1,4,7,10-tetrakis(acetamidoacetic acid) Chemical and Physical Properties

Names and Identifiers

• Europium (III) 1,4,7,10-Tetraazacyclododecane-1,4,7,10-tetrakis(acetamidoacetic acid)

Additional information on Europium (III) 1,4,7,10-Tetraazacyclododecane-1,4,7,10-tetrakis(acetamidoacetic acid)

Europium (III) 1,4,7,10-Tetraazacyclododecane-1,4,7,10-tetrakis(acetamidoacetic acid) and Its Emerging Applications in Modern Chemistry and Biology

Europium (III) 1,4,7,10-Tetraazacyclododecane-1,4,7,10-tetrakis(acetamidoacetic acid) (CAS No. 481668-57-9) is a highly specialized chelating ligand that has garnered significant attention in the fields of inorganic chemistry, biochemistry, and pharmaceutical research. This compound belongs to the family of macrocyclic polyamides, which are known for their exceptional ability to bind metal ions with high affinity and selectivity. The unique structural framework of this ligand, featuring a Europium (III) ion coordinated to a 1,4,7,10-Tetraazacyclododecane-1,4,7,10-tetrakis(acetamidoacetic acid) backbone, makes it an invaluable tool for a variety of applications ranging from luminescent labeling in biological assays to advanced catalytic systems in organic synthesis.

The CAS No. 481668-57-9 identifier is a critical reference for researchers seeking precise chemical characterization and sourcing of this compound. Its molecular structure incorporates multiple acetamidoacetic acid functional groups, which contribute to its robust binding properties and stability in diverse chemical environments. These features have positioned it as a promising candidate for developing novel therapeutic agents and diagnostic tools.

In recent years, the study of lanthanide complexes has seen remarkable advancements due to their unique photophysical properties. The Europium (III) ion, in particular, is renowned for its strong luminescence and narrow emission bands when excited by UV or visible light. This characteristic has made Eu(III)-based complexes highly desirable for fluorescence-based assays and imaging techniques. The 1,4,7,10-Tetraazacyclododecane-1,4,7,10-tetrakis(acetamidoacetic acid) ligand enhances these properties by providing a stable and water-soluble environment for the Eu(III) center.

One of the most compelling applications of this compound is in the field of bioimaging. Researchers have leveraged its luminescent properties to develop highly sensitive probes for tracking biological processes in real-time. For instance, studies have demonstrated its efficacy in cellular imaging due to its ability to emit light with minimal background interference. This has opened new avenues for understanding complex biological pathways and disease mechanisms at the molecular level.

Furthermore, the acetamidoacetic acid moieties in the ligand’s structure contribute to its biocompatibility and solubility in aqueous solutions. These attributes are crucial for biomedical applications where systemic administration is required. The ability to functionalize these groups further expands the compound’s utility in drug design and delivery systems.

Another area where this compound has shown promise is in catalysis. The coordination environment provided by the macrocyclic ligand can stabilize reactive intermediates and enhance catalytic efficiency in various organic transformations. For example, Eu(III)-containing catalysts have been explored in polymerization reactions and oxidation processes with high selectivity and yield. The versatility of this ligand system allows for fine-tuning of catalytic properties by modifying substituents on the acetamidoacetic acid groups.

The development of novel materials based on lanthanide complexes has also been a focal point of research. The luminescent properties of Eu(III) make it an excellent candidate for creating light-emitting materials used in displays and solid-state lighting technologies. Additionally, the macrocyclic structure offers opportunities for designing smart materials that can respond to external stimuli such as pH changes or metal ion concentrations.

In conclusion,Europium (III) 1,4,7,10-Tetraazacyclododecane-1,4,7,10-tetrakis(acetamidoacetic acid) represents a cutting-edge compound with multifaceted applications across chemistry and biology. Its unique structural features enable it to serve as an effective chelating agent while exhibiting remarkable luminescent properties. As research continues to uncover new uses for this compound,CAS No. 481668-57-9 will remain a key reference point for scientists worldwide seeking innovative solutions in their respective fields.